![molecular formula C24H22N4O5S B2678493 7-(4-methoxyphenyl)-5-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione CAS No. 852169-45-0](/img/no-structure.png)
7-(4-methoxyphenyl)-5-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
Description
7-(4-methoxyphenyl)-5-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H22N4O5S and its molecular weight is 478.52. The purity is usually 95%.
BenchChem offers high-quality 7-(4-methoxyphenyl)-5-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(4-methoxyphenyl)-5-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Studies : In vitro and in vivo studies demonstrate its efficacy against various cancer cell lines, including breast, lung, and colon cancers .
Anticancer Research
Anti-Inflammatory Properties
Antimicrobial Activity
Neuroprotective Effects
Cardiovascular Research
Chemical Biology and Drug Design
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '7-(4-methoxyphenyl)-5-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione' involves the condensation of 2-amino-4,6-dimethylpyrimidine with 2-(4-methoxyphenyl)-2-oxoethylthioacetate, followed by cyclization with 4-methoxyphenylisocyanate.", "Starting Materials": [ "2-amino-4,6-dimethylpyrimidine", "2-(4-methoxyphenyl)-2-oxoethylthioacetate", "4-methoxyphenylisocyanate", "Triethylamine", "Methanol", "Chloroform", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Dissolve 2-amino-4,6-dimethylpyrimidine in methanol and add triethylamine. Stir the mixture for 10 minutes.", "Step 2: Add 2-(4-methoxyphenyl)-2-oxoethylthioacetate to the mixture and stir for 2 hours at room temperature.", "Step 3: Add chloroform to the mixture and extract the product. Wash the organic layer with water and dry over sodium sulfate.", "Step 4: Dissolve the product in chloroform and add 4-methoxyphenylisocyanate. Stir the mixture for 2 hours at room temperature.", "Step 5: Add sodium bicarbonate to the mixture and extract the product with chloroform. Wash the organic layer with water and dry over sodium sulfate.", "Step 6: Evaporate the solvent and purify the product by column chromatography using chloroform and methanol as eluent.", "Step 7: Recrystallize the product from chloroform and methanol to obtain the final compound." ] } | |
CAS RN |
852169-45-0 |
Product Name |
7-(4-methoxyphenyl)-5-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione |
Molecular Formula |
C24H22N4O5S |
Molecular Weight |
478.52 |
IUPAC Name |
7-(4-methoxyphenyl)-5-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione |
InChI |
InChI=1S/C24H22N4O5S/c1-27-21-19(23(30)28(2)24(27)31)22(26-20(25-21)15-7-11-17(33-4)12-8-15)34-13-18(29)14-5-9-16(32-3)10-6-14/h5-12H,13H2,1-4H3 |
InChI Key |
VXVOFPFUUXAVRJ-UHFFFAOYSA-N |
SMILES |
CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)OC)SCC(=O)C4=CC=C(C=C4)OC)C(=O)N(C1=O)C |
solubility |
not available |
Origin of Product |
United States |
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